Cas no 102989-83-3 (4H-Pyrazolo[3,4-d]pyrimidine-4-thione,1,5-dihydro-3-methyl-1-phenyl-6-(trifluoromethyl)-)

• Product Name: 4H-Pyrazolo[3,4-d]pyrimidine-4-thione,1,5-dihydro-3-methyl-1-phenyl-6-(trifluoromethyl)-
• CAS No: 102989-83-3
• MF: C₁₃H₉F₃N₄S
• MW: 310.297570943832
• CID: 214518
• PubChem ID: 135783052
• Update Time: 2025-04-19

4H-Pyrazolo[3,4-d]pyrimidine-4-thione,1,5-dihydro-3-methyl-1-phenyl-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrazolo[3,4-d]pyrimidine-4-thione,1,5-dihydro-3-methyl-1-phenyl-6-(trifluoromethyl)-
• 1-Phenyl-3-methyl-6-trifluoromethyl-pyrazolo(3,4-d)pyrimidine-4(5H)thione
• 3-methyl-1-phenyl-6-(trifluoromethyl)-2H-pyrazolo[3,4-d]pyrimidine-4-thione
• 3-methyl-1-phenyl-6-(trifluoromethyl)-1,2-dihydro-4H-pyrazolo[3,4-d]pyrimidine-4-thione
• F-PPT
• CHEMBL2271387
• 102989-83-3
• DTXSID90908142
• 3-methyl-1-phenyl-6-(trifluoromethyl)-7H-pyrazolo[3,4-d]pyrimidine-4-thione
• 3-Methyl-1-phenyl-6-(trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidine-4(5H)-thione

• Inchi： 1S/C13H9F3N4S/c1-7-9-10(17-12(13(14,15)16)18-11(9)21)20(19-7)8-5-3-2-4-6-8/h2-6H,1H3,(H,17,18,21)
• InChI Key： QNGJWRCFQMSUFB-UHFFFAOYSA-N
• SMILES： S=C1C2C(C)=NN(C3C=CC=CC=3)C=2NC(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 310.05017
• Monoisotopic Mass: 310.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 74.3Ų

Experimental Properties

• Density: 1.52
• Boiling Point: 343.8°Cat760mmHg
• Flash Point: 161.7°C
• Refractive Index: 1.662
• PSA: 39.99
• LogP: 3.80530